Cas no 1361528-52-0 (3-Methoxy-5-(2,3,4-trichlorophenyl)isonicotinaldehyde)

• Product Name: 3-Methoxy-5-(2,3,4-trichlorophenyl)isonicotinaldehyde
• CAS No: 1361528-52-0
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4793674
• Update Time: 2025-07-24

3-Methoxy-5-(2,3,4-trichlorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-(2,3,4-trichlorophenyl)isonicotinaldehyde

• Inchi： 1S/C13H8Cl3NO2/c1-19-11-5-17-4-8(9(11)6-18)7-2-3-10(14)13(16)12(7)15/h2-6H,1H3
• InChI Key： OECBAZMONCZQIX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=NC=C(C=1C=O)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 3.8
• Topological Polar Surface Area: 39.2

Additional information on 3-Methoxy-5-(2,3,4-trichlorophenyl)isonicotinaldehyde

Professional Introduction to 3-Methoxy-5-(2,3,4-trichlorophenyl)isonicotinaldehyde (CAS No. 1361528-52-0)

3-Methoxy-5-(2,3,4-trichlorophenyl)isonicotinaldehyde, identified by the CAS number 1361528-52-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of heterocyclic aldehydes, characterized by its complex aromatic structure and functional groups that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 3-Methoxy-5-(2,3,4-trichlorophenyl)isonicotinaldehyde consists of an isonicotinaldehyde core substituted with a methoxy group at the 3-position and a 2,3,4-trichlorophenyl ring at the 5-position. This unique arrangement of substituents contributes to its distinct chemical properties, making it a versatile building block for the synthesis of more complex molecules. The presence of chlorine atoms in the phenyl ring enhances its reactivity, allowing for further functionalization through various organic transformations.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structures. The aldehyde functionality in 3-Methoxy-5-(2,3,4-trichlorophenyl)isonicotinaldehyde provides a reactive site for condensation reactions, which are commonly employed in the synthesis of heterocyclic compounds known for their biological activity. Researchers have been particularly interested in its potential as a precursor for developing novel therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in constructing derivatives that exhibit inhibitory effects on certain enzymes and receptors. These derivatives have shown promise in preclinical models as potential treatments for conditions such as inflammation and neurodegenerative disorders. The ability to modify the structure of 3-Methoxy-5-(2,3,4-trichlorophenyl)isonicotinaldehyde allows researchers to fine-tune its pharmacological properties, making it a valuable tool in drug discovery efforts.

The chemical synthesis of 3-Methoxy-5-(2,3,4-trichlorophenyl)isonicotinaldehyde involves multiple steps that require precise control over reaction conditions. The introduction of chlorine atoms into the phenyl ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired framework.

The biological activity of derivatives derived from 3-Methoxy-5-(2,3,4-trichlorophenyl)isonicotinaldehyde has been extensively studied in recent years. Researchers have focused on understanding how structural modifications influence their interaction with biological targets. For example, modifications at the aldehyde group can lead to different pharmacokinetic profiles, affecting how these compounds are metabolized and excreted by the body. Such insights are crucial for optimizing drug candidates for clinical use.

In addition to its pharmaceutical applications, 3-Methoxy-5-(2,3,4-trichlorophenyl)isonicotinaldehyde has found utility in materials science and industrial chemistry. Its unique electronic properties make it a candidate for use in organic electronics and sensors. The ability to tailor its chemical structure allows for the development of materials with specific functionalities tailored to industrial needs.

The future prospects for this compound are promising, with ongoing research aimed at uncovering new applications and improving synthetic methods. Collaborative efforts between academia and industry are likely to drive innovation in this field. As our understanding of molecular interactions continues to evolve, compounds like 3-Methoxy-5-(2,3,4-trichlorophenyl)isonicotinaldehyde will continue to play a crucial role in advancing scientific knowledge and developing new technologies.